N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)cyclohexanecarboxamide
Description
N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)cyclohexanecarboxamide, also known as DT-010, is a synthetic compound that has been extensively studied for its potential applications in various fields of medicine. The compound belongs to the class of cyclohexanecarboxamide derivatives and is known to possess several pharmacological properties that make it a promising candidate for drug development.
Scientific Research Applications
Antimicrobial Activity
Research involving derivatives of compounds structurally similar to N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)cyclohexanecarboxamide has shown promising antimicrobial properties. For instance, a study by Ghorab et al. (2017) explored the synthesis of novel derivatives carrying biologically active sulfonamide moiety, displaying interesting antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. This suggests potential applications of N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)cyclohexanecarboxamide in the development of new antimicrobial agents Ghorab, M., Soliman, A. M., Alsaid, M., & Askar, A. (2017). Arabian Journal of Chemistry.
Antiproliferative Activity
Another study by Ghorab et al. (2013) on novel thiophene and thienopyrimidine derivatives revealed significant antiproliferative activity, particularly against breast and colon cancer cell lines. Compounds structurally similar to N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)cyclohexanecarboxamide could potentially be explored for their efficacy in cancer treatment, leveraging their antiproliferative properties Ghorab, M., Al‐Dhfyan, A., Al-Dosari, M., El-Gazzar, M., & Alsaid, M. (2013). Drug Research.
Fluorescent Probes for Metal Ions
Compounds with similar structures have been synthesized for the selective detection of metal ions in aqueous solutions. Guo et al. (2014) developed polythiophene-based conjugated polymers that exhibited high selectivity and sensitivity toward Hg²⁺ and Cu²⁺. This demonstrates the potential use of N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)cyclohexanecarboxamide in the design of fluorescent probes for environmental monitoring and analytical chemistry applications Guo, C., Yang, X., Yang, X.-P., Zhu, W., Pei, M., & Zhang, G. (2014). Sensors and Actuators B-chemical.
properties
IUPAC Name |
N-[2-(dimethylamino)-2-thiophen-3-ylethyl]cyclohexanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2OS/c1-17(2)14(13-8-9-19-11-13)10-16-15(18)12-6-4-3-5-7-12/h8-9,11-12,14H,3-7,10H2,1-2H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEMPRNZWFUEBFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C1CCCCC1)C2=CSC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)cyclohexanecarboxamide | |
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